2,4-Dimethylbenzamide

• IUPAC Name: 2,4-dimethylbenzamide
• InChI: InChI=1S/C9H11NO/c1-6-3-4-8(9(10)11)7(2)5-6/h3-5H,1-2H3,(H2,10,11)
• InChI Key: GWLFXUUYBRACSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)N)C
• Molecular Formula: C9H11NO
• DSSTOX Substance ID: DTXSID30511770
• Molecular Weight: 149.19 g/mol
• CAS No.: 73258-94-3

Description

2,4-Dimethylbenzamide is an organic compound with the molecular formula C9H11NO It is a derivative of benzamide, where two methyl groups are substituted at the 2nd and 4th positions of the benzene ring

Scientific Research Applications

2,4-Dimethylbenzamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

Biology: Studies have explored its potential as a bioactive molecule with antibacterial and antioxidant properties.

Medicine: Research into its pharmacological properties suggests potential therapeutic applications, although more studies are needed to confirm its efficacy and safety.

Industry: It is used in the production of various chemicals and materials, including polymers and resins.

Safety and Hazards

2,4-Dimethylbenzamide is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

2,4-Dimethylbenzamide is a type of benzanilide . Benzanilides are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring A similar compound, 4-(2-aminoethoxy)-n-(2,5-diethoxyphenyl)-3,5-dimethylbenzamide, targets the urokinase-type plasminogen activator in humans .

Mode of Action

Benzanilides, including this compound, are known to undergo reactions at the benzylic position, such as free radical bromination and nucleophilic substitution . These reactions can lead to changes in the compound’s structure and function.

Biochemical Pathways

For example, 2,4-dinitrotoluene and nitrobenzene, which are structurally similar to this compound, have been shown to affect bacterial pathways for degradation .

Action Environment

It is known that environmental factors such as temperature, ph, and the presence of other chemicals can influence the action and stability of similar compounds .

Biochemical Analysis

Biochemical Properties

2,4-Dimethylbenzamide interacts with various enzymes, proteins, and other biomolecules. As an amide, it has a nitrogen atom bonded to a carbonyl carbon atom, which is a common structure in many biochemical compounds . The nature of these interactions is complex and depends on the specific biochemical context.

Molecular Mechanism

The molecular mechanism of this compound involves its interactions at the molecular level. It can bind to biomolecules, inhibit or activate enzymes, and induce changes in gene expression

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This includes its stability, degradation, and long-term effects on cellular function

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. While specific studies on this compound are limited, it is generally true for chemical compounds that threshold effects can be observed, and toxic or adverse effects can occur at high doses .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, and can affect metabolic flux or metabolite levels

Transport and Distribution

This compound is transported and distributed within cells and tissues. It can interact with transporters or binding proteins, and can affect its localization or accumulation

Subcellular Localization

The subcellular localization of this compound and its effects on activity or function are complex. It could include targeting signals or post-translational modifications that direct it to specific compartments or organelles

Preparation Methods

Synthetic Routes and Reaction Conditions

2,4-Dimethylbenzamide can be synthesized through several methods. One common approach involves the reaction of 2,4-dimethylbenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with dimethylamine to yield this compound . Another method involves the direct amidation of 2,4-dimethylbenzoic acid using coupling reagents such as N,N-dimethylsulfamoyl chloride in the presence of methanesulfonic acid and phosphorus pentoxide .

Industrial Production Methods

Industrial production of this compound typically involves the use of readily available starting materials and efficient reaction conditions to ensure high yields and purity. The process often includes the use of acid chlorides and amines, with careful control of reaction temperatures and times to optimize the production .

Chemical Reactions Analysis

Types of Reactions

2,4-Dimethylbenzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert this compound to its corresponding amine or other reduced forms.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the benzene ring or the amide group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and various nucleophiles and electrophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield 2,4-dimethylbenzoic acid, while reduction could produce 2,4-dimethylbenzylamine .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2,4-dimethylbenzamide include other benzamide derivatives such as:

• N,N-Dimethylbenzamide
• 2,6-Dimethylbenzamide
• 3,4-Dimethylbenzamide

Uniqueness

This compound is unique due to the specific positioning of the methyl groups on the benzene ring, which can influence its chemical reactivity and biological activity. This positional isomerism can result in different physical and chemical properties compared to other dimethylbenzamides .

Synthesis routes and methods

Procedure details

Saturated with anhydrous ammonia, a solution of 50 g (0.3 mole) of 2,4-dimethylbenzoyl chloride and 500 ml of AR chloroform, while maintaining a temperature of 15°. Stirred for 20 min., then filtered, washed with cold distilled water and oven-dried at 60° to give 29.1 g, m.p. 184°-186°.